Cas no 2228456-98-0 (1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine
• CAS No: 2228456-98-0
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 6455946
• PubChem ID: 165969139
• Update Time: 2025-07-14

1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine
• EN300-1769675
• 1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-N-methylcyclopropan-1-amine
• 2228456-98-0

• Inchi： 1S/C11H15NS/c1-12-11(5-6-11)10-7-8-3-2-4-9(8)13-10/h7,12H,2-6H2,1H3
• InChI Key： ORQSKUUUHYUEAK-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1(CC1)NC

Computed Properties

• Exact Mass: 193.09252066g/mol
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Additional information on 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine

Introduction to 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine (CAS No. 2228456-98-0)

The compound 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine (CAS No. 2228456-98-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate fused ring system and amine substituent, has garnered attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. The cyclopentabthiophene core, a derivative of the well-studied thiophene scaffold, introduces unique electronic and steric properties that make it a promising candidate for developing novel therapeutic agents.

In recent years, the exploration of biologically active heterocycles has been a cornerstone of pharmaceutical research. Among these, bithiophene derivatives have demonstrated significant promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The structural motif of 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine aligns with this trend, offering a versatile platform for further chemical modifications and functionalization. The presence of the N-methylcyclopropane group further enhances its pharmacological profile by introducing rigidity and specific steric interactions that can modulate binding affinity to biological targets.

The synthesis of this compound involves sophisticated organic transformations that highlight the synthetic prowess of modern chemistry. The construction of the cyclopentabthiophene ring system typically requires multi-step sequences involving cyclization reactions and cross-coupling techniques. These synthetic strategies not only showcase the versatility of palladium-catalyzed reactions but also underscore the importance of precision in constructing complex molecular architectures. The introduction of the N-methylcyclopropan-1-amino moiety further complicates the synthesis, necessitating careful control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine is its potential as a scaffold for drug development. The compound's unique structural features—such as the conjugated system of the thiophene rings and the amine substituent—offer opportunities for designing molecules with enhanced bioavailability and target specificity. Preliminary computational studies suggest that this compound may exhibit favorable interactions with biological receptors due to its optimized size and shape complementarity. Such insights are critical for guiding medicinal chemists in optimizing lead compounds for clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of novel compounds with unprecedented accuracy. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can now anticipate how molecules like 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine will behave within biological systems. These predictions are invaluable for identifying promising candidates early in the drug discovery process, thereby reducing the time and cost associated with experimental testing. The integration of computational methods with traditional wet chemistry has revolutionized how new drugs are developed.

The pharmacological potential of this compound is further underscored by its structural resemblance to known bioactive molecules. For instance, analogs containing similar bithiophene motifs have been reported to exhibit anti-proliferative effects in certain cancer cell lines. The amine group in 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine provides a site for hydrogen bonding interactions with biological targets, which could enhance binding affinity and therapeutic efficacy. Additionally, the cyclopropane ring introduces local strain that may improve metabolic stability—a crucial factor for drug candidates intended for clinical use.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Initial assays suggest that it may possess inhibitory properties against certain enzymes implicated in inflammatory pathways. These findings align with the broader trend toward developing small molecules that modulate inflammatory responses without causing systemic side effects. The ability to fine-tune molecular structure while maintaining bioactivity is a testament to the power of combinatorial chemistry and high-throughput screening techniques.

The future development of 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-N-methylcyclopropan-1-amine as a therapeutic agent will likely involve collaboration between synthetic chemists and biologists. By combining expertise in organic synthesis with deep knowledge of biological systems, researchers can design molecules that are both pharmacologically potent and clinically viable. The compound's unique structural features offer a rich foundation for exploring new therapeutic strategies across multiple disciplines within medicine.

As our understanding of disease mechanisms continues to evolve at a rapid pace, innovative compounds like 1-{4H,5H,6H-cyclopentabthiophen}-2-yl)-N-methylcyclopropan]-1-am*ine (CAS No 2228456)-980* play an increasingly critical role in drug discovery efforts worldwide. Their potential applications span a wide range of therapeutic areas—from neurodegenerative diseases to infectious disorders—and represent an exciting frontier for medicinal chemistry research.